Cas no 1210389-26-6 (8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride)

8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride structure
1210389-26-6 structure
Product Name:8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
CAS No:1210389-26-6
MF:C8H9ClFNO
MW:189.614564657211
CID:1083697
PubChem ID:45790062
Update Time:2025-04-20

8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
    • 8-Fluoro-3,4-dihydro-2H-1,4-benzoxazine hydrochloride (1:1)
    • 1210389-26-6
    • 8-fluoro-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
    • DB-360025
    • 8-FLUORO-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HYDROCHLORIDE
    • 8-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazinehydrochloride
    • G11753
    • 8-FLUORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE HYDROCHLORIDE
    • AKOS006289078
    • Inchi: 1S/C8H8FNO.ClH/c9-6-2-1-3-7-8(6)11-5-4-10-7;/h1-3,10H,4-5H2;1H
    • InChI Key: YTXRWAAJPKGVTO-UHFFFAOYSA-N
    • SMILES: Cl.FC1=CC=CC2=C1OCCN2

Computed Properties

  • Exact Mass: 189.0356698g/mol
  • Monoisotopic Mass: 189.0356698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų
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